Cas no 956103-22-3 ((4S)-4-hydroxy-4-methyl-2-Pyrrolidinone)

• Product Name: (4S)-4-hydroxy-4-methyl-2-Pyrrolidinone
• CAS No: 956103-22-3
• MF: C₅H₉NO₂
• MW: 115.130461454391
• CID: 1123072
• PubChem ID: 7164408
• Update Time: 2025-04-20

(4S)-4-hydroxy-4-methyl-2-Pyrrolidinone Chemical and Physical Properties

Names and Identifiers

• (4S)-4-hydroxy-4-methyl-2-Pyrrolidinone
• 956103-22-3
• (S)-4-Hydroxy-4-methylpyrrolidin-2-one

• Inchi： 1S/C5H9NO2/c1-5(8)2-4(7)6-3-5/h8H,2-3H2,1H3,(H,6,7)/t5-/m0/s1
• InChI Key： IKBAOKIBAADRKR-YFKPBYRVSA-N
• SMILES： O[C@@]1(C)CC(NC1)=O

Computed Properties

• Exact Mass: 115.063328530g/mol
• Monoisotopic Mass: 115.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine-2-ones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Pyrrolidine-2-ones